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Compound Focus: Dibromsalan

CAS No.: 87-12-7

Cat. No.: S563032

Get Quote

Chemical Profile of Dibromsalan

Property Description

IUPAC Name 5-bromo-N-(4-bromophenyl)-2-hydroxybenzamide [1]

CAS Number 87-12-7 [2]

Molecular Formula C₁₃H₉Br₂NO₂ [2] [1]

Molecular Weight 371.02 g/mol [2] [1]

Chemical
Structure

Structure of Dibromsalan

Solubility Very sparingly soluble in water; sparingly soluble in ethanol; soluble in acetone
and dimethylformamide [2]

Primary Historical
Use

Broad-spectrum antimicrobial and disinfectant [2]

Analytical Methods for Identification & Quantification
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Reliable detection of Dibromsalan and its derivatives is crucial. Here is a validated method for analyzing

halogenated salicylanilides in complex matrices like cosmetics, which can be adapted for other samples [3].

Method Aspect Specification

Core Technique Solid-Phase Extraction coupled with UPLC-MS/MS (SPE-UPLC-MS/MS) [3]

Extraction Solvent Dichloromethane [3]

SPE Cartridge Amino (NH₂) [3]

UPLC Column Waters UPLC HSS T3 (100 mm × 2.1 mm, 1.8 μm) [3]

Ionization Mode Electrospray Ionization (ESI), negative mode [3]

Detection Mode Multiple Reaction Monitoring (MRM) [3]

Linear Range 0.5–200.0 μg L⁻¹ for 7 halogenated salicylanilides [3]

Limit of Detection (LOD) 1.5–2.5 μg kg⁻¹ [3]

Average Recovery 83.9% to 107% [3]

Experimental Workflow:

The following diagram outlines the key steps in the sample preparation and analysis process:
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Sample (e.g., cream)

1. Extract with
Dichloromethane

2. Purify using
NH₂ SPE Cartridge

3. Separate via
UPLC (HSS T3 Column)

4. Detect and Quantify
using MS/MS (ESI- MRM)

Identification & Quantification

Click to download full resolution via product page

Degradation Pathways & Byproduct Formation

Understanding the stability and degradation behavior of Dibromsalan is key to identifying its breakdown

products. While specific studies on Dibromsalan are limited, its structure offers clues, and research on

related phenolic compounds in oxidizing environments is highly informative [4].

Key Degradation Context: The Bromide-PAA System Research on phenolic compound degradation in

Peracetic Acid (PAA) systems with bromide (Br⁻) is highly relevant. Br⁻ reacts with PAA to form a

secondary oxidant, hypobromous acid (HOBr), which is highly reactive [4].
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Potential Degradation Pathways: The salicylanilide core of Dibromsalan is susceptible to oxidative

attack. The following diagram illustrates the potential pathways and resulting byproducts:

Dibromsalan

Oxidant (HOBr)
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Further Bromination Oxidation & Ring Cleavage

Tri-/Poly-brominated
Salicylanilides

Brominated Phenols
(e.g., 2,4-dibromophenol) Bromoform (CHBr₃) Bromoacetic Acids

(e.g., DBAA, TBAA)
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Frequently Asked Questions (FAQs)

Q1: Why is my standard curve for Dibromsalan showing poor linearity in UPLC-MS/MS analysis?

A: This is often related to compound degradation or adsorption. Ensure your stock and working

standard solutions are prepared fresh in a suitable organic solvent like methanol or acetonitrile.
Check for matrix effects by comparing the standard in solvent versus a blank matrix extract. The

purity of your SPE elution solvents and the condition of the UPLC column can also significantly
impact performance [3].

Q2: I suspect my sample contains brominated degradation byproducts. What is the best way to screen

for them?

A: Using LC-MS/MS in multiple reaction monitoring (MRM) mode is the most effective approach.
You can predict potential byproducts based on the degradation pathways (e.g., polybrominated

species, ring-cleavage products) and program the instrument to look for their specific mass
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transitions. High-Resolution Mass Spectrometry (HRMS) is also excellent for non-targeted screening

of unknown brominated compounds [4] [3].

Q3: What are the critical regulatory points to consider when working with Dibromsalan?

A: Dibromsalan is prohibited for use in cosmetic products in many jurisdictions, including the

European Union, due to safety concerns. Its use as a microbicide in other industrial applications (e.g.,
paper, plastics) has also been declining. Always consult the latest versions of regulatory annexes

(e.g., EU Cosmetics Regulation (EC) No. 1223/2009, Annex II) for the most current legal status [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s563032?utm_src=pdf-bulk
https://www.smolecule.com/products/s563032?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

